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Compound of Interest

Compound Name: Ethyl 3-benzoylacrylate

Cat. No.: B098982

Application Notes and Protocols for Ethyl 3-
benzoylacrylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of Ethyl 3-
benzoylacrylate (CAS No. 17450-56-5). The information is intended to minimize risks and
ensure a safe laboratory environment.

Hazard Identification and Classification

Ethyl 3-benzoylacrylate is classified as a hazardous substance. It is crucial to understand its
potential dangers before handling.[1][2][3]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

H302: Harmful if swallowed.[4]
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e H311: Toxic in contact with skin.[4]

e H317: May cause an allergic skin reaction.[4][5]

e H411: Toxic to aquatic life with long lasting effects.[4]

Signal Word: Warning[1][2][6]

Pictograms:

Exclamation Mark (!)

Corrosion (for serious eye damage in some classifications)[5][7]

Health Hazard (for skin sensitization and potential genetic defects in some classifications)[5]

[7]

Environment (in some classifications)[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 3-benzoylacrylate is provided
below.
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Property Value Reference
Molecular Formula C12H1203 [8]
Molecular Weight 204.22 g/mol [6][8]
Appearance Clear yellow liquid [9]

Boiling Point 184-185 °C / 25 mmHg [6]119]
Density 1.112 g/mL at 25 °C [6][9]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Refractive Index

n20/D 1.543

[6]

Solubility

Sparingly soluble in water;
soluble in common organic

solvents.

Safe Handling and Storage

Adherence to proper handling and storage procedures is essential to prevent exposure and

accidents.

Engineering Controls

o Work in a well-ventilated area.[1] A chemical fume hood is recommended for all procedures

involving this substance.[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Personal Protective Equipment (PPE)

The following PPE must be worn when handling Ethyl 3-benzoylacrylate:

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1117215.htm
http://www.orgsyn.org/demo.aspx?prep=CV3P0109
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1117215.htm
https://orgsyn.org/demo.aspx?prep=CV3P0379
http://www.orgsyn.org/demo.aspx?prep=CV3P0109
https://orgsyn.org/demo.aspx?prep=CV3P0379
http://www.orgsyn.org/demo.aspx?prep=CV3P0109
https://orgsyn.org/demo.aspx?prep=CV3P0379
http://www.orgsyn.org/demo.aspx?prep=CV3P0109
http://www.orgsyn.org/demo.aspx?prep=CV3P0109
https://patents.google.com/patent/CN107513015B/en
https://www.guidechem.com/encyclopedia/ethyl-3-benzoylacrylate-dic19343.html
https://www.guidechem.com/encyclopedia/ethyl-3-benzoylacrylate-dic19343.html
https://www.benchchem.com/product/b098982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

PPE Type

Specification

Reference

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN166 (EU) or NIOSH (US).

[1]2]

Skin Protection

Chemical-impermeable gloves
(inspect before use). Wear
impervious clothing and a lab

coat to prevent skin contact.

[1](21[4]

Respiratory Protection

A full-face respirator with a
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges should be
used if exposure limits are
exceeded, if irritation is
experienced, or as a

precaution.

[1]14]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[1][4]

« Avoid breathing mist, gas, or vapors.[1][4]

e Wash hands thoroughly after handling.[1][2]

o Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage Procedures

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store locked up.[1][2]

Store apart from incompatible materials such as acids, bases, and reducing agents.[10]
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Emergency Procedures

First Aid Measures
Exposure Route First Aid Protocol Reference

Remove the person to fresh air
and keep them comfortable for
breathing. If breathing is

Inhalation difficult, give oxygen. If not [1]
breathing, give artificial
respiration. Seek immediate

medical attention.

Immediately take off all
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact [11[3]
soap and water for at least 15
minutes. Seek immediate

medical attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
Eye Contact ) o [11[3]
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
ive anything by mouth to an
Ingestion J y' 9 [1][3]
unconscious person. Call a
physician or poison control

center immediately.

Spill Response Protocol

In the event of a spill, follow the procedure outlined below.
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Ethyl 3-benzoylacrylate Spill Response

Alert personnel and evacuate immediate area if necessary

'

Don appropriate PPE:
- Respirator
- Chemical goggles
- Impermeable gloves
- Lab coat

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbed material into a
closable, labeled hazardous waste container

Decontaminate the spill area with soap and water

Dispose of waste and contaminated PPE
according to institutional and local regulations

Restock spill kit and re@

Click to download full resolution via product page

Caption: Workflow for responding to a spill of Ethyl 3-benzoylacrylate.
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Disposal Procedures

All waste containing Ethyl 3-benzoylacrylate must be treated as hazardous waste.

o Chemical Waste: Dispose of surplus and non-recyclable solutions to a licensed disposal
company.[4] The material can be disposed of by removal to a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[2] Do not let the product enter
drains.[1][2]

o Contaminated Packaging: Dispose of as unused product.[4] Containers can be triple rinsed
(or equivalent) and offered for recycling or reconditioning.[2] Alternatively, puncture the
packaging to make it unusable for other purposes before disposal.[2]

Experimental Protocol: Synthesis of Ethyl 3-
benzoylacrylate

This protocol is a representative example of a synthetic procedure involving Ethyl 3-
benzoylacrylate. All work should be conducted in a chemical fume hood while wearing the
appropriate PPE.

Materials and Equipment

o Three-necked flask

¢ Reflux condenser and water separator

e Heating mantle

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

» Starting materials (e.g., enalapril intermediate synthesis mother liquor containing precursors)

o Catalyst (e.g., DMAP or aniline trifluoromethanesulfonate)
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Organic solvent (e.g., ethyl acetate or dichloromethane)

Water (for washing)

Procedure

Solvent Removal: Charge a three-necked flask with the starting material mixture. Heat the
flask under reflux to remove ethanol and water using a water separator.

Catalysis and Reaction: Cool the flask, then add the organic solvent (e.g., ethyl acetate) and
the catalyst (e.g., DMAP). Heat the mixture to reflux (approximately 80-110 °C) and maintain
for 2-6 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel and wash with water.

Isolation: Separate the organic layer. Concentrate the organic solvent using a rotary
evaporator to yield the crude Ethyl 3-benzoylacrylate.

Purification (if necessary): The crude product can be further purified by methods such as
column chromatography or distillation under reduced pressure.
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Synthesis of Ethyl 3-benzoylacrylate Workflow

Setup Apparatus
(3-necked flask, condenser)

Charge flask with starting materials

'

Heat to reflux to remove
water and ethanol

i

Cool and add organic solvent
and catalyst

'

Heat to reflux for 2-6 hours

'

Cool to room temperature

Aqueous Work-up:

Wash with water in separatory funnel

Isolate organic layer

Concentrate with rotary evaporator

Crude Ethyl 3-benzoylacrylate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Ethyl 3-benzoylacrylate.
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Toxicology and Ecological Information

¢ Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[3][4]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

o Ecological Information: Toxic to aquatic life with long-lasting effects.[3][4] Discharge into the
environment must be avoided.[1][2] Data on persistence, degradability, and bioaccumulative
potential are largely unavailable.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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